Cas no 1804679-38-6 (Ethyl 3-amino-4-(difluoromethyl)-2-iodopyridine-5-acetate)

• Product Name: Ethyl 3-amino-4-(difluoromethyl)-2-iodopyridine-5-acetate
• CAS No: 1804679-38-6
• MF: C₁₀H₁₁F₂IN₂O₂
• MW: 356.107821702957
• CID: 4854603
• Update Time: 2025-10-30

Ethyl 3-amino-4-(difluoromethyl)-2-iodopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-(difluoromethyl)-2-iodopyridine-5-acetate

• Inchi： 1S/C10H11F2IN2O2/c1-2-17-6(16)3-5-4-15-10(13)8(14)7(5)9(11)12/h4,9H,2-3,14H2,1H3
• InChI Key： VGLLSYORGHUCLM-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=C(C=N1)CC(=O)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-4-(difluoromethyl)-2-iodopyridine-5-acetate

Ethyl 3-amino-4-(difluoromethyl)-2-iodopyridine-5-acetate (CAS No. 1804679-38-6): An Overview

Ethyl 3-amino-4-(difluoromethyl)-2-iodopyridine-5-acetate (CAS No. 1804679-38-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of Ethyl 3-amino-4-(difluoromethyl)-2-iodopyridine-5-acetate is particularly noteworthy. The presence of an amino group, a difluoromethyl moiety, and an iodine atom on the pyridine ring provides a rich platform for chemical modifications and biological interactions. The ethyl ester group at the 5-position of the pyridine ring further enhances its solubility and reactivity, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. The difluoromethyl group in Ethyl 3-amino-4-(difluoromethyl)-2-iodopyridine-5-acetate is particularly significant in this context. Research has shown that fluorinated compounds can exhibit enhanced metabolic stability and improved binding affinity to target proteins, which are crucial factors in drug design.

The synthesis of Ethyl 3-amino-4-(difluoromethyl)-2-iodopyridine-5-acetate involves several well-established chemical reactions. One common approach is to start with a substituted pyridine derivative and introduce the difluoromethyl group through a suitable electrophilic fluorination reaction. The amino group can be introduced via amination reactions, while the ethyl ester can be formed through esterification of the corresponding carboxylic acid. These synthetic steps are often optimized to achieve high yields and purity, ensuring that the final product meets the stringent requirements of pharmaceutical research.

In terms of biological activity, Ethyl 3-amino-4-(difluoromethyl)-2-iodopyridine-5-acetate has shown promising results in various assays. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. The iodine atom on the pyridine ring plays a crucial role in this activity by enhancing the compound's ability to interact with target proteins. Additionally, the amino group can form hydrogen bonds with key residues in the active site, further stabilizing the protein-ligand complex.

The pharmacokinetic properties of Ethyl 3-amino-4-(difluoromethyl)-2-iodopyridine-5-acetate have also been investigated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The ethyl ester group contributes to improved solubility and bioavailability, while the difluoromethyl moiety enhances metabolic stability. These properties make it a promising candidate for further development as a therapeutic agent.

Recent advancements in computational chemistry have further aided the understanding of Ethyl 3-amino-4-(difluoromethyl)-2-iodopyridine-5-acetate. Molecular docking studies have provided insights into its binding modes with target proteins, helping researchers optimize its structure for enhanced activity and selectivity. Additionally, quantum mechanical calculations have been used to predict its electronic properties and reactivity, guiding synthetic efforts and rational drug design.

In conclusion, Ethyl 3-amino-4-(difluoromethyl)-2-iodopyridine-5-acetate (CAS No. 1804679-38-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with favorable biological activity and pharmacokinetic properties, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.